2-{[1-(5-Fluoropyrimidin-4-yl)azetidin-3-yl]methyl}-6-(pyridin-3-yl)-2,3-dihydropyridazin-3-one

• IUPAC Name: 2-[[1-(5-fluoropyrimidin-4-yl)azetidin-3-yl]methyl]-6-pyridin-3-ylpyridazin-3-one
• InChI: InChI=1S/C17H15FN6O/c18-14-7-20-11-21-17(14)23-8-12(9-23)10-24-16(25)4-3-15(22-24)13-2-1-5-19-6-13/h1-7,11-12H,8-10H2
• InChI Key: QLEAQGFEXSAOFW-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C2=NC=NC=C2F)CN3C(=O)C=CC(=N3)C4=CN=CC=C4
• Molecular Formula: C17H15FN6O
• Molecular Weight: 338.34 g/mol

Description

The compound belongs to a class of chemicals that often attract interest for their potential biological activity and chemical properties. Compounds with pyridine, pyrimidine, and fluoropyrimidine motifs, such as "2-{[1-(5-Fluoropyrimidin-4-yl)azetidin-3-yl]methyl}-6-(pyridin-3-yl)-2,3-dihydropyridazin-3-one," are frequently explored in medicinal chemistry for their potential as therapeutic agents or biological probes. Research efforts typically focus on synthesis, molecular structure analysis, chemical reactions, and properties, both physical and chemical.

Synthesis Analysis

The synthesis of complex molecules like the one often involves multi-step chemical reactions, starting from simpler building blocks. For instance, Doll et al. (1999) and Dolci et al. (1998) discuss the synthesis and in vivo binding properties of fluorinated pyridine derivatives with potential for PET imaging, highlighting the intricate steps and conditions required for such syntheses (Doll et al., 1999).

Molecular Structure Analysis

Understanding the molecular structure is crucial for predicting the behavior and reactivity of chemical compounds. Studies such as those by Klein et al. (2014) investigate the coordination and molecular packing of pyrimidinyl-terpyridine compounds, offering insights into how structural features influence molecular interactions and stability (Klein et al., 2014).

Chemical Reactions and Properties

The chemical reactivity and properties of compounds are directly influenced by their molecular structure. Research by Zhang et al. (2004) on novel radioligands for nicotinic acetylcholine receptors exemplifies how specific functional groups contribute to a compound's reactivity and potential biological activity (Zhang et al., 2004).

Physical Properties Analysis

Physical properties, including solubility, melting point, and crystallinity, are essential for understanding a compound's suitability for various applications. The studies often employ techniques like X-ray crystallography to elucidate crystal structures, as seen in research by Rodríguez et al. (2007), providing valuable data on the compound's physical characteristics (Rodríguez et al., 2007).

Chemical Properties Analysis

The chemical properties, including acidity, basicity, and reactivity towards other compounds, are pivotal for predicting how the compound interacts in biological systems or chemical reactions. For instance, the work by Xiang et al. (2012) on dihydropyrimidinones demonstrates the synthesis and potential applications of pyrimidinone derivatives, underscoring the importance of chemical properties in designing new compounds (Xiang et al., 2012).

Scientific Research Applications

Osteoporosis Treatment

Research led by Coleman et al. (2004) identified compounds with structures similar to 2-{[1-(5-Fluoropyrimidin-4-yl)azetidin-3-yl]methyl}-6-(pyridin-3-yl)-2,3-dihydropyridazin-3-one as potent and selective antagonists of the αvβ3 receptor. These compounds have shown efficacy in in vivo models of bone turnover, suggesting potential applications in the treatment of osteoporosis (Coleman et al., 2004).

Antifungal Agent Development

Butters et al. (2001) explored the synthesis of voriconazole, a broad-spectrum triazole antifungal agent, which involves compounds structurally related to the queried chemical. The process development insights provided can aid in the understanding of how similar compounds might be synthesized and utilized as antifungal agents (Butters et al., 2001).

Mood Disorders Treatment

Chrovian et al. (2018) developed compounds structurally akin to the queried chemical, exhibiting properties as P2X7 antagonists. The selected compound demonstrated potential for the treatment of mood disorders and was advanced into clinical trials, highlighting its relevance in therapeutic applications for mood disorder treatment (Chrovian et al., 2018).

Antidepressant and Nootropic Agent Synthesis

Thomas et al. (2016) synthesized compounds related to this compound, which exhibited antidepressant and nootropic activities. This study indicates the potential for using such compounds in developing central nervous system (CNS) active agents (Thomas et al., 2016).

Antimicrobial Activity

Research by Desai and Dodiya (2014) involved the synthesis of pyridine derivatives structurally similar to the queried chemical, which were screened for antibacterial and antifungal activities. The study's findings contribute to the potential use of such compounds in antimicrobial applications (Desai & Dodiya, 2014).